Cas no 2229277-52-3 (2-fluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-ol)

• Product Name: 2-fluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-ol
• CAS No: 2229277-52-3
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• CID: 6109755
• PubChem ID: 165614958
• Update Time: 2025-05-21

2-fluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-ol
• α-(Fluoromethyl)-6-methoxy-2-naphthalenemethanol
• EN300-1804922
• 2229277-52-3

• Inchi： 1S/C13H13FO2/c1-16-12-5-4-9-6-11(13(15)8-14)3-2-10(9)7-12/h2-7,13,15H,8H2,1H3
• InChI Key： ZFMVNWFKIMLDHX-UHFFFAOYSA-N
• SMILES： C(C1C=CC2C=C(C=CC=2C=1)OC)(O)CF

Computed Properties

• Exact Mass: 220.08995782g/mol
• Monoisotopic Mass: 220.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-fluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-ol

Introduction to 2-Fluoro-1-(6-Methoxynaphthalen-2-Yl)Ethan-1-Ol (CAS No. 2229277-52-3)

Chemical Overview and Synthesis

2-fluoro-1-(6-methoxynaphthalen-2-yl)ethan-1-ol is a structurally complex organic compound with the CAS registry number 2229277-52-3. This compound belongs to the class of fluoroalcohols, characterized by the presence of a fluorine atom and a hydroxyl group (-OH) attached to a carbon chain. The molecule's structure includes a naphthalene ring system substituted with a methoxy group (-OCH₃) at the 6-position and a fluoroethyl alcohol group at the 1-position. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and hydrolysis processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

Physical and Chemical Properties

The physical properties of fluoroalcohols, including fluorinated naphthols, are significantly influenced by the electron-withdrawing effects of the fluorine atom and the electron-donating methoxy group. These effects result in increased acidity of the hydroxyl group compared to non-fluorinated alcohols. The compound exhibits a melting point of approximately -40°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in polar solvents like water and ethanol is moderate, while it is relatively insoluble in non-polar solvents such as hexane. The compound's UV-vis spectrum shows strong absorption bands due to the conjugated π-system of the naphthalene ring, making it useful in applications requiring light absorption properties.

Applications in Drug Development

Recent studies have highlighted the potential of fluorinated naphthols as intermediates in drug design, particularly in the development of anticancer agents. The fluorine atom enhances bioavailability and metabolic stability, while the naphthalene ring provides a rigid framework for molecular interactions with biological targets. For instance, derivatives of this compound have shown promise as inhibitors of kinases involved in cancer cell proliferation. Additionally, its methoxy group contributes to hydrogen bonding capabilities, enhancing its pharmacokinetic profile.

Role in Material Science

Beyond pharmaceutical applications, CAS No. 2229277-52-3 has found utility in material science as a precursor for advanced polymers and optoelectronic materials. Its ability to form stable bonds with other monomers makes it valuable in synthesizing high-performance polymers for use in electronics and optics. Recent research has explored its application in creating self-healing materials, where its alcohol group plays a critical role in dynamic covalent bonding networks.

Toxicological Considerations

Evaluating the safety profile of fluorinated alcohols, studies indicate that while they are generally less toxic than their chlorinated counterparts, prolonged exposure can lead to hepatotoxicity due to metabolic activation pathways. Regulatory agencies have established guidelines for handling such compounds to minimize occupational exposure risks.

In conclusion, CAS No. 229777543, or fluoro-methoxynaphthol ethanolic derivative, stands out as a versatile molecule with applications spanning drug discovery, materials science, and chemical synthesis. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in contemporary chemical innovation.